Cas no 2229342-17-8 (2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid
• CAS No: 2229342-17-8
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 6009960
• PubChem ID: 165674547
• Update Time: 2025-05-19

2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid
• EN300-1898144
• 2229342-17-8
• 2-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-9-16(4,5)7-6-12(17)10-8-11(10)13(18)19/h10-12H,6-9H2,1-5H3,(H,18,19)
• InChI Key： OEPGCSUKTBCBGE-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1CCC(C)(C)CN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid

2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid

The compound 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid (CAS No. 2229342-17-8) is a complex organic molecule with significant potential in the field of pharmaceuticals and advanced materials. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted piperidine moiety. The presence of the tert-butoxy carbonyl group adds to its functional diversity, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of such compounds in drug design, particularly in the development of bioactive molecules. The cyclopropane ring, known for its strain energy and reactivity, plays a crucial role in determining the compound's pharmacokinetic properties. Researchers have explored the use of this compound as an intermediate in the synthesis of novel antibiotics and anticancer agents. Its ability to undergo various transformations, such as ring-opening reactions and nucleophilic substitutions, makes it an invaluable tool in medicinal chemistry.

The synthesis of 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid involves a multi-step process that combines principles from both organic and stereochemistry. The key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent installation of the cyclopropane moiety. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has shown promise in the development of peptide-based therapeutics. Its ability to act as a protecting group for amino acids during peptide synthesis has been extensively studied. Recent research has demonstrated that this compound can significantly enhance the stability and bioavailability of peptide drugs, making it a valuable addition to the arsenal of medicinal chemists.

The structural features of CAS No. 2229342-17-8 also make it an attractive candidate for materials science applications. The combination of a rigid cyclopropane ring and a flexible piperidine backbone provides unique mechanical properties that are being explored for use in advanced polymers and nanomaterials. Preliminary studies suggest that this compound could serve as a precursor for high-performance materials with tailored mechanical and electronic properties.

Furthermore, the environmental impact of this compound has been a topic of recent interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Initial findings indicate that it exhibits low toxicity towards aquatic organisms, which is a positive attribute for its potential use in pharmaceuticals and industrial applications.

In conclusion, 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}cyclopropane-1-carboxylic acid (CAS No. 2229342-17-8) is a multifaceted compound with wide-ranging applications in drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups provide ample opportunities for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.